Cas no 2586-93-8 (Benzenecarbothioamide, 2-amino-4-chloro-)

Benzenecarbothioamide, 2-amino-4-chloro-, is a chlorinated aromatic thioamide derivative characterized by the presence of both amino and chloro substituents on the benzene ring. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of the thioamide group enhances its reactivity in nucleophilic substitution and cyclization reactions, while the chloro and amino functional groups provide additional sites for further derivatization. Its well-defined structure and stability under controlled conditions make it suitable for research and industrial applications requiring precise molecular modifications.
Benzenecarbothioamide, 2-amino-4-chloro- structure
2586-93-8 structure
Product Name:Benzenecarbothioamide, 2-amino-4-chloro-
CAS No:2586-93-8
MF:C7H7ClN2S
MW:186.661878824234
CID:1427832
PubChem ID:5373383
Update Time:2025-06-08

Benzenecarbothioamide, 2-amino-4-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, 2-amino-4-chloro-
    • 2-Amino-4-chlorothiobenzamide
    • 2-Amino-4-chlorobenzenecarbothioamide
    • SCHEMBL11822709
    • CAA58693
    • 2-amino-4-chlorobenzene-1-carbothioamide
    • 2-Amino-4-chlorobenzenecarbothioamide #
    • 2-Amino-4-chlorobenzothioamide
    • AKOS012382251
    • MFCD17290634
    • 2-Amino-4-Chloro-thiobenzamide, AldrichCPR
    • G64542
    • 2586-93-8
    • LTKVCPVQNOQNKY-UHFFFAOYSA-N
    • CS-0336153
    • 2-amino-4-chloro-thiobenzoic acid amide
    • MDL: MFCD17290634
    • Inchi: 1S/C7H7ClN2S/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H2,10,11)
    • InChI Key: LTKVCPVQNOQNKY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(N)=S)=C(C=1)N

Computed Properties

  • Exact Mass: 186.00201
  • Monoisotopic Mass: 186.0018471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • PSA: 52.04

Benzenecarbothioamide, 2-amino-4-chloro- Pricemore >>

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